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Compound Name: Cannabisin G

Cat. No.: B1247936 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cannabisin G, a lignanamide found in hemp seed (Cannabis sativa L.), belongs to a class of

phenolic compounds that have garnered scientific interest for their potential biological activities.

The isolation and purification of Cannabisin G are essential for detailed structural elucidation,

pharmacological screening, and the development of novel therapeutics. These application

notes provide a comprehensive overview and detailed protocols for the efficient extraction,

isolation, and purification of Cannabisin G from hemp seed. The methodologies described are

based on established techniques for the separation of lignanamides from complex plant

matrices.

Data Presentation
The following tables summarize illustrative quantitative data for the isolation and purification of

Cannabisin G from hemp seed. These values are representative and may vary depending on

the hemp seed variety, extraction and purification efficiency, and analytical methodology.

Table 1: Extraction and Fractionation Yields
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Step Description
Starting
Material (kg)

Yield (g) Yield (%)

1 Defatting 5.0 - -

2
Ethanolic

Extraction
5.0 (defatted) 450 9.0

3
Solvent

Partitioning

450 (crude

extract)

- Petroleum

Ether Fraction
150 3.33

- Ethyl Acetate

Fraction
12.5 0.28

- n-Butanol

Fraction
25 0.56

- Aqueous

Fraction
262.5 5.83

Table 2: Chromatographic Purification of Cannabisin G from Ethyl Acetate Fraction

Step
Chromatogr
aphic
Technique

Stationary
Phase

Mobile
Phase /
Gradient

Fraction
Containing
Cannabisin
G

Purity (%)

1

Column

Chromatogra

phy

Silica Gel

(200-300

mesh)

Hexane:Ethyl

Acetate

(gradient)

F3 ~60

2

Column

Chromatogra

phy

Sephadex

LH-20
Methanol F3.2 ~85

3
Preparative

HPLC
C18

Methanol:Wat

er (gradient)
F3.2.1 >98
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Experimental Protocols
Protocol 1: Extraction and Solvent Partitioning
This protocol describes the initial extraction of lignanamides from hemp seed and their

separation into fractions of varying polarity.

1. Materials and Equipment:

Dried hemp seeds

Grinder or mill

Petroleum ether

75% Ethanol (EtOH)

Ethyl acetate (EtOAc)

n-Butanol (n-BuOH)

Distilled water

Large glass percolation columns or extraction vessels

Rotary evaporator

Separatory funnels (various sizes)

Filtration apparatus (e.g., Buchner funnel, filter paper)

2. Procedure:

Protocol 2: Chromatographic Purification of Cannabisin
G
This protocol details the multi-step chromatographic process for the isolation and purification of

Cannabisin G from the enriched ethyl acetate fraction.
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1. Materials and Equipment:

Ethyl acetate fraction from Protocol 1

Silica gel (200-300 mesh)

Sephadex LH-20

Methanol (HPLC grade)

Water (HPLC grade)

Hexane (HPLC grade)

Ethyl acetate (HPLC grade)

Glass chromatography columns

Preparative High-Performance Liquid Chromatography (HPLC) system with a C18 column

Fraction collector

Thin-Layer Chromatography (TLC) plates and developing chamber

UV lamp for TLC visualization

2. Procedure:

Visualizations
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Caption: Workflow for the isolation and purification of Cannabisin G.
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Caption: Logical separation of Cannabisin G from hemp seed components.

To cite this document: BenchChem. [Application Notes & Protocols: Isolation and Purification
of Cannabisin G from Hemp Seed]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1247936#isolation-and-purification-techniques-for-
cannabisin-g-from-hemp-seed]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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